56-35-9

bis(Tributyltin)oxide

In Stock

• CAS RN:
• 56-35-9

• Formula:
• C24H54OSn2

• InChI:
• InChI=1S/6C4H9.O.2Sn/c6*1-3-4-2;;;/h6*1,3-4H2,2H3;;;

• InChIKey:
• APQHKWPGGHMYKJ-UHFFFAOYSA-N

• Tributyltin oxide is an inorganic molecular entity.
  Bis(tributyltin) oxide appears as clear pale yellow liquid. Toxic by skin absorption or inhalation of vapors. Used as a bactericide, fungicide and chemical intermediate.

2,4-Difluorophenylacetonitrile

In Stock

• CAS RN:
• 656-35-9

• Formula:
• C8H5F2N

• InChI:
• InChI=1S/C8H5F2N/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3H2

• InChIKey:
• AGAOESUOSOGZOD-UHFFFAOYSA-N

• 2,4-Difluorophenylacetonitrile is a useful research compound. Its molecular formula is C8H5F2N and its molecular weight is 153.13 g/mol. The purity is usually 95%.

1,2-Dihydrophenanthrene

• CAS RN:
• 26856-35-9

• Formula:
• C14H12

• InChI:
• InChI=1S/C14H12/c1-3-7-13-11(5-1)9-10-12-6-2-4-8-14(12)13/h1,3-5,7-10H,2,6H2

• InChIKey:
• DYHJTAONEPZTCO-UHFFFAOYSA-N

• 1,2-Dihydrophenanthrene is a natural product found in Bletilla striata with data available.

3-(5-Chlorothien-2-yl)-DL-alanine

Usually In Stock

• CAS RN:
• 68056-35-9

• Formula:
• C7H8ClNO2S

• InChI:
• InChI=1S/C7H8ClNO2S/c8-6-2-1-4(12-6)3-5(9)7(10)11/h1-2,5H,3,9H2,(H,10,11)

• InChIKey:
• KBRYNRGWSFULRU-UHFFFAOYSA-N

• 3-(5-Chlorothien-2-yl)-DL-alanine is a useful research compound. Its molecular formula is C7H8ClNO2S and its molecular weight is 205.66 g/mol. The purity is usually 95%.

4'-Trifluoromethoxy-biphenyl-4-carbaldehyde

In Stock

• CAS RN:
• 398156-35-9

• Formula:
• C14H9F3O2

• InChI:
• InChI=1S/C14H9F3O2/c15-14(16,17)19-13-7-5-12(6-8-13)11-3-1-10(9-18)2-4-11/h1-9H

• InChIKey:
• RGOCXZBOSHHAIQ-UHFFFAOYSA-N

• 4'-Trifluoromethoxy-biphenyl-4-carbaldehyde is a useful research compound. Its molecular formula is C14H9F3O2 and its molecular weight is 266.21 g/mol. The purity is usually 95%.

2,2,3,3,3-Pentafluoropropyl nonafluorobutanesulfonate

• CAS RN:
• 893556-35-9

• Formula:
• C7H2F14O3S

• InChI:
• InChI=1S/C7H2F14O3S/c8-2(9,5(14,15)16)1-24-25(22,23)7(20,21)4(12,13)3(10,11)6(17,18)19/h1H2

• InChIKey:
• RHOYTZWDGJGCCO-UHFFFAOYSA-N

• 2,2,3,3,3-Pentafluoropropyl nonafluorobutanesulfonate is a useful research compound. Its molecular formula is C7H2F14O3S and its molecular weight is 432.13 g/mol. The purity is usually 95%.

3-(1,3-Dioxan-2-YL)-2'-propionaphthone

In Stock

• CAS RN:
• 898756-35-9

• Formula:
• C17H18O3

• InChI:
• InChI=1S/C17H18O3/c18-16(8-9-17-19-10-3-11-20-17)15-7-6-13-4-1-2-5-14(13)12-15/h1-2,4-7,12,17H,3,8-11H2

• InChIKey:
• DEXBVFCIYISFQO-UHFFFAOYSA-N

• 3-(1,3-Dioxan-2-YL)-2'-propionaphthone is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.

Cyclopropanecarboxaldehyde, 2-(trimethylsilyl)-, trans- (9CI)

• CAS RN:
• 157556-35-9

• Formula:
• C7H14OSi

• InChI:
• InChI=1S/C7H14OSi/c1-9(2,3)7-4-6(7)5-8/h5-7H,4H2,1-3H3/t6-,7+/m0/s1

• InChIKey:
• BEZSLPRPTOOYGF-NKWVEPMBSA-N

• Cyclopropanecarboxaldehyde, 2-(trimethylsilyl)-, trans- (9CI), also known as Cyclopropanecarboxaldehyde, 2-(trimethylsilyl)-, trans- (9CI), is a useful research compound. Its molecular formula is C7H14OSi and its molecular weight is 142.273. The purity is usually 95%.

N'-(4-cyanophenyl)propanehydrazide

• CAS RN:
• 144656-35-9

• Formula:
• C10H11N3O

• InChI:
• InChI=1S/C10H11N3O/c1-2-10(14)13-12-9-5-3-8(7-11)4-6-9/h3-6,12H,2H2,1H3,(H,13,14)

• InChIKey:
• ZSURUCJEENPPFJ-UHFFFAOYSA-N

• N'-(4-cyanophenyl)propanehydrazide, also known as N'-(4-cyanophenyl)propanehydrazide, is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.

2,2-Dimethyl-2,3-dihydrobenzofuran-4-carboxylic acid

In Stock

• CAS RN:
• 123656-35-9

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c1-11(2)6-8-7(10(12)13)4-3-5-9(8)14-11/h3-5H,6H2,1-2H3,(H,12,13)

• InChIKey:
• NVTPSSIGWHVYGN-UHFFFAOYSA-N

• 2,2-Dimethyl-2,3-dihydrobenzofuran-4-carboxylic acid is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21g/mol. The purity is usually 95%.

3-(5-Cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydropyridin-3-ylazo)benzenesulfonic acid

• CAS RN:
• 102056-35-9

• Formula:
• C14H12N4O5S

• 3-(5-Cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydropyridin-3-ylazo)benzenesulfonic acid, also known as 3-(5-Cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydropyridin-3-ylazo)benzenesulfonic acid, is a useful research compound. Its molecular formula is C14H12N4O5S and its molecular weight is 348.33388. The purity is usually 95%.

Dihydroergocristine mixture with 5-hydroxytryptophan

• CAS RN:
• 115756-35-9

• Formula:
• C46H53N7O8

• InChI:
• InChI=1S/C35H41N5O5.C11H12N2O3/c1-20(2)34(37-31(41)23-16-25-24-11-7-12-26-30(24)22(18-36-26)17-27(25)38(3)19-23)33(43)40-28(15-21-9-5-4-6-10-21)32(42)39-14-8-13-29(39)35(40,44)45-34;12-9(11(15)16)3-6-5-13-10-2-1-7(14)4-8(6)10/h4-7,9-12,18,20,23,25,27-29,36,44H,8,13-17,19H2,1-3H3,(H,37,41);1-2,4-5,9,13-14H,3,12H2,(H,15,16)/t23-,25-,27-,28+,29+,34-,35+;9-/m10/s1

• InChIKey:
• HKTRYYJVIHMVPD-KMIRMHMASA-N

• Dihydroergocristine mixture with 5-hydroxytryptophan, also known as Dihydroergocristine mixture with 5-hydroxytryptophan, is a useful research compound. Its molecular formula is C46H53N7O8 and its molecular weight is 832 g/mol. The purity is usually 95%.

4-methoxy-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide

Usually In Stock

• CAS RN:
• 1234856-35-9

• Formula:
• C19H18N2O2S

• InChI:
• InChI=1S/C19H18N2O2S/c1-23-18-7-5-16(6-8-18)19(22)21(12-15-9-11-24-14-15)13-17-4-2-3-10-20-17/h2-11,14H,12-13H2,1H3

• InChIKey:
• KBPMIHAMTRNHIR-UHFFFAOYSA-N

• 4-methoxy-N-(pyridin-2-ylmethyl)-N-(thiophen-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C19H18N2O2S and its molecular weight is 338.43. The purity is usually 95%.

4-Methyl-1-(oxan-4-ylmethyl)-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 1247556-35-9

• Formula:
• C10H17N3O

• InChI:
• InChI=1S/C10H17N3O/c1-8-6-12-13(10(8)11)7-9-2-4-14-5-3-9/h6,9H,2-5,7,11H2,1H3

• InChIKey:
• LFGZLAMTMXXTJK-UHFFFAOYSA-N

• 4-Methyl-1-(oxan-4-ylmethyl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C10H17N3O and its molecular weight is 195.266. The purity is usually 95%.

4,4,5,5-Tetramethyl-2-(2,5,6,7-tetrahydrooxepin-3-yl)-1,3,2-dioxaborolane

In Stock

• CAS RN:
• 2489456-35-9

• Formula:
• C12H21BO3

• InChI:
• InChI=1S/C12H21BO3/c1-11(2)12(3,4)16-13(15-11)10-7-5-6-8-14-9-10/h7H,5-6,8-9H2,1-4H3

• InChIKey:
• NSSSJHYCENRXAR-UHFFFAOYSA-N

• 4,4,5,5-Tetramethyl-2-(2,5,6,7-tetrahydrooxepin-3-yl)-1,3,2-dioxaborolane is a useful research compound. Its molecular formula is C12H21BO3 and its molecular weight is 224.11. The purity is usually 95%.

tert-Butyl 3-((6-chloropyridazin-3-yl)oxy)pyrrolidine-1-carboxylate

Usually In Stock

• CAS RN:
• 1420956-35-9

• Formula:
• C13H18ClN3O3

• InChI:
• InChI=1S/C13H18ClN3O3/c1-13(2,3)20-12(18)17-7-6-9(8-17)19-11-5-4-10(14)15-16-11/h4-5,9H,6-8H2,1-3H3

• InChIKey:
• OBXUCECSYHIIQV-UHFFFAOYSA-N

• Tert-Butyl 3-((6-chloropyridazin-3-yl)oxy)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C13H18ClN3O3 and its molecular weight is 299.75 g/mol. The purity is usually 95%.